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Compound of Interest

Compound Name: Abamectin

Cat. No.: B1664291

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of abamectin's performance with alternative
insecticides, supported by experimental data from various field trials and laboratory studies.

Introduction to Abamectin

Abamectin is a widely used insecticide and acaricide derived from the soil bacterium
Streptomyces avermitilis.[1][2] It is a mixture of avermectins Bla and B1b and is utilized to
control a broad spectrum of agricultural pests, including mites, leafminers, and thrips, on a
variety of crops such as fruits, vegetables, and ornamental plants.[1][3][4] Its effectiveness at
low application rates and relatively low environmental persistence make it a valuable tool in
integrated pest management (IPM) programs.[3][4]

Mechanism of Action

Abamectin primarily acts on the nervous system of insects and mites.[5][6] It stimulates the
release and binding of gamma-aminobutyric acid (GABA) at nerve endings, which opens the
glutamate-gated chloride channels, leading to an increased flow of chloride ions into the nerve
cells. This action inhibits nerve signal transmission, causing paralysis and eventual death of the
target pest.[3][7] This mode of action is highly selective for invertebrates, contributing to its
relatively low toxicity in mammals.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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